Cas no 1929606-71-2 (tert-Butyl N-(4-Bromo-2,6-dinitrophenyl)-N-(tert-butoxy)carbonylcarbamate)
1929606-71-2 structure
Product Name:tert-Butyl N-(4-Bromo-2,6-dinitrophenyl)-N-(tert-butoxy)carbonylcarbamate
CAS No:1929606-71-2
MF:C16H20BrN3O8
MW:462.249303817749
MDL:MFCD29090743
CID:4709678
Update Time:2023-11-22
tert-Butyl N-(4-Bromo-2,6-dinitrophenyl)-N-(tert-butoxy)carbonylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-(4-bromo-2,6-dinitrophenyl)-N-[(tert-butoxy)carbonyl]carbamate
- tert-Butyl N-(4-Bromo-2,6-dinitrophenyl)-N-(tert-butoxy)carbonylcarbamate
-
- MDL: MFCD29090743
- Inchi: 1S/C16H20BrN3O8/c1-15(2,3)27-13(21)18(14(22)28-16(4,5)6)12-10(19(23)24)7-9(17)8-11(12)20(25)26/h7-8H,1-6H3
- InChI Key: GNCVNZGNTVTBEX-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=C(C=1)[N+](=O)[O-])N(C(=O)OC(C)(C)C)C(=O)OC(C)(C)C)[N+](=O)[O-]
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 580
- Topological Polar Surface Area: 148
tert-Butyl N-(4-Bromo-2,6-dinitrophenyl)-N-(tert-butoxy)carbonylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T164750-250mg |
tert-Butyl N-(4-Bromo-2,6-dinitrophenyl)-N-[(tert-butoxy)carbonyl]carbamate |
1929606-71-2 | 250mg |
$ 190.00 | 2022-06-03 | ||
| TRC | T164750-500mg |
tert-Butyl N-(4-Bromo-2,6-dinitrophenyl)-N-[(tert-butoxy)carbonyl]carbamate |
1929606-71-2 | 500mg |
$ 310.00 | 2022-06-03 | ||
| AK Scientific | AMTH207-250mg |
tert-butyl N-(4-Bromo-2,6-dinitrophenyl)-N-[(tert-butoxy)carbonyl]carbamate |
1929606-71-2 | 97% | 250mg |
$39 | 2025-02-18 | |
| AK Scientific | AMTH207-1g |
tert-butyl N-(4-Bromo-2,6-dinitrophenyl)-N-[(tert-butoxy)carbonyl]carbamate |
1929606-71-2 | 97% | 1g |
$129 | 2025-02-18 | |
| AK Scientific | AMTH207-5g |
tert-butyl N-(4-Bromo-2,6-dinitrophenyl)-N-[(tert-butoxy)carbonyl]carbamate |
1929606-71-2 | 97% | 5g |
$519 | 2025-02-18 | |
| abcr | AB540086-1 g |
tert-Butyl N-(4-bromo-2,6-dinitrophenyl)-N-[(tert-butoxy)carbonyl]carbamate; . |
1929606-71-2 | 1g |
€207.10 | 2023-04-14 | ||
| abcr | AB540086-5 g |
tert-Butyl N-(4-bromo-2,6-dinitrophenyl)-N-[(tert-butoxy)carbonyl]carbamate; . |
1929606-71-2 | 5g |
€553.20 | 2023-04-14 | ||
| Key Organics Ltd | AS-3230-1MG |
tert-butyl N-(4-bromo-2,6-dinitrophenyl)-N-[(tert-butoxy)carbonyl]carbamate |
1929606-71-2 | >95% | 1mg |
£37.00 | 2025-02-08 | |
| Key Organics Ltd | AS-3230-5MG |
tert-butyl N-(4-bromo-2,6-dinitrophenyl)-N-[(tert-butoxy)carbonyl]carbamate |
1929606-71-2 | >95% | 5mg |
£46.00 | 2025-02-08 | |
| Key Organics Ltd | AS-3230-10MG |
tert-butyl N-(4-bromo-2,6-dinitrophenyl)-N-[(tert-butoxy)carbonyl]carbamate |
1929606-71-2 | >95% | 10mg |
£63.00 | 2025-02-08 |
tert-Butyl N-(4-Bromo-2,6-dinitrophenyl)-N-(tert-butoxy)carbonylcarbamate Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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